2,5-Bis(4-pyridyl)thiazolo[5,4-d]thiazole

• IUPAC Name: 2,5-dipyridin-4-yl-[1,3]thiazolo[5,4-d][1,3]thiazole
• InChI: InChI=1S/C14H8N4S2/c1-5-15-6-2-9(1)11-17-13-14(19-11)18-12(20-13)10-3-7-16-8-4-10/h1-8H
• InChI Key: KBXDZYVLDKNMQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NC3=C(S2)N=C(S3)C4=CC=NC=C4
• Molecular Formula: C14H8N4S2
• Molecular Weight: 296.4 g/mol

Description

2,5-Bis(4-pyridyl)thiazolo[5,4-d]thiazole is a useful research compound. Its molecular formula is C14H8N4S2 and its molecular weight is 296.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Optoelectronic and Photochemical Applications

• Computational Study of Substituent Effects: A study by Li and Yang (2019) investigated the structure and optical properties of derivatives of 2,5-bis(4-pyridinium)thiazolo[5,4-d]thiazole. They found these derivatives promising for multifunctional optoelectronic applications, electron transfer sensing, and other photochemical applications. This study used density functional theory to explore the electronic structures and transition properties of these molecules, revealing significant absorption and emission peak shifts due to the introduction of electron-donating and electron-withdrawing groups (Li & Yang, 2019).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition: Lebrini, Bentiss, Vezin, and Lagrenée (2006) studied the impact of 2,5-bis(4-pyridyl)-1,3,4-thiadiazole on mild steel corrosion in acidic solutions. Their findings revealed that this compound is an effective inhibitor for mild steel corrosion, particularly in hydrochloric acid solutions. They used weight loss measurements, electrochemical impedance spectroscopy, and potentiodynamic polarization to reach these conclusions (Lebrini et al., 2006).

Synthesis and Structural Studies

• One-Pot Microwave-Assisted Synthesis: Papernaya, Shatrova, Albanov, Levkovskaya, and Rozentsveig (2016) developed an efficient one-pot method for synthesizing previously unknown 2,5-bis(pyrazol-4yl)[1,3]thiazolo[5,4-d][1,3]thiazoles. Their method involved a microwave-assisted reaction followed by oxidation, resulting in compounds characterized by NMR, IR spectroscopy, and X-ray diffraction data (Papernaya et al., 2016).

Photocatalytic Applications

• Coordination Polymers in Photocatalysis and Cancer Research: Zhang, Li, and Song (2020) created novel coordination polymers based on Cu(II) ions, incorporating 2,5-Bis(4-pyridyl)thiazolo[5,4-d]thiazole. These polymers exhibited photocatalytic properties for dye degradation and showed potential in inducing apoptosis in thyroid cancer cells by accumulating reactive oxygen species (Zhang et al., 2020).

Electronic Properties and MOFs

• Amino Functionalized MOFs for CO2 Adsorption and Catalysis: Zhai, Yang, Lv, Du, Li, and Zang (2019) synthesized amino functionalized Metal-Organic Frameworks (MOFs) using 2,5-bis(4-pyridyl)thiazolo[5,4-d]thiazole. These MOFs demonstrated selective carbon dioxide adsorption and could be employed as recyclable heterogeneous catalysts for Knoevenagel condensation reactions (Zhai et al., 2019).